Cas no 2138201-88-2 (4-4-(ethoxycarbonyl)-1H-pyrazol-1-yl-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-4-(ethoxycarbonyl)-1H-pyrazol-1-yl-1,3-thiazole-2-carboxylic acid
• CAS No: 2138201-88-2
• MF: C₁₀H₉N₃O₄S
• MW: 267.261160612106
• CID: 5777209
• PubChem ID: 165472018
• Update Time: 2025-05-21

4-4-(ethoxycarbonyl)-1H-pyrazol-1-yl-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1116389
• 2138201-88-2
• 4-[4-(ethoxycarbonyl)-1H-pyrazol-1-yl]-1,3-thiazole-2-carboxylic acid
• 4-4-(ethoxycarbonyl)-1H-pyrazol-1-yl-1,3-thiazole-2-carboxylic acid

• Inchi： 1S/C10H9N3O4S/c1-2-17-10(16)6-3-11-13(4-6)7-5-18-8(12-7)9(14)15/h3-5H,2H2,1H3,(H,14,15)
• InChI Key： VGOMIZDSIYCLGV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(=C1)N1C=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 267.03137695g/mol
• Monoisotopic Mass: 267.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 123Ų

Additional information on 4-4-(ethoxycarbonyl)-1H-pyrazol-1-yl-1,3-thiazole-2-carboxylic acid

4-(Ethoxycarbonyl)-1H-Pyrazol-1-Yl-1,3-Thiazole-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2138201-88-2, known as 4-(ethoxycarbonyl)-1H-pyrazol-1-yl-1,3-thiazole-2-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The molecule combines a pyrazole ring, a thiazole ring, and an ethoxycarbonyl group, creating a structure with remarkable chemical versatility.

The synthesis of 4-(ethoxycarbonyl)-1H-pyrazol-1-yl-1,3-thiazole-2-carboxylic acid involves a series of intricate organic reactions. Researchers have employed various methodologies to optimize its synthesis, including multi-component reactions and microwave-assisted synthesis. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale production and application in diverse industries.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for drug design. For instance, researchers have explored its role as a potential inhibitor of kinases, which are critical in signaling pathways associated with cancer and inflammatory diseases.

In addition to its pharmaceutical applications, 4-(ethoxycarbonyl)-1H-pyrazol-1-yl-1,3-thiazole-2-carboxylic acid has shown promise in material science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensor technology. Scientists have demonstrated that this compound can serve as a ligand in metalloporphyrin complexes, which exhibit exceptional catalytic activity in organic transformations.

The structural integrity of this compound is further enhanced by its thiazole ring, which contributes to its stability and reactivity. The thiazole moiety is known for its ability to participate in hydrogen bonding and π–π interactions, making it an ideal component for designing molecules with specific physicochemical properties. Recent computational studies have provided deeper insights into the electronic structure of this compound, revealing its potential for use in optoelectronic materials.

Furthermore, the ethoxycarbonyl group attached to the pyrazole ring introduces additional functionality to the molecule. This group not only enhances solubility but also facilitates further chemical modifications. Researchers have exploited this feature to develop derivatives with tailored properties for specific applications. For example, the substitution of the ethoxycarbonyl group with other functional groups has led to compounds with improved pharmacokinetic profiles.

The latest research on 4-(ethoxycarbonyl)-1H-pyrazol-1-yl-1,3-thiazole-2-carboxylic acid has also focused on its environmental impact and biodegradability. As sustainability becomes a critical factor in chemical design, understanding the eco-friendly aspects of this compound is essential. Studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint.

In conclusion, 4-(ethoxycarbonyl)-1H-pyrazol-1-Yl-1,3-Thiazole-2-Carboxylic Acid (CAS No 2138201-88-2) is a multifaceted compound with vast potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.